1-Cyclopropoxy-2,4-diisopropylbenzene

• Molecular Formula: C15H22O
• Molecular Weight: 218.33 g/mol
• IUPAC Name: 1-cyclopropyloxy-2,4-di(propan-2-yl)benzene
• InChI: InChI=1S/C15H22O/c1-10(2)12-5-8-15(16-13-6-7-13)14(9-12)11(3)4/h5,8-11,13H,6-7H2,1-4H3
• InChI Key: XDULGVJEHQEUPA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)OC2CC2)C(C)C

Description

1-Cyclopropoxy-2,4-diisopropylbenzene is an aromatic ether characterized by a benzene ring substituted with a cyclopropoxy group at the 1-position and two isopropyl groups at the 2- and 4-positions. The cyclopropoxy group introduces unique steric and electronic effects due to the strained cyclopropane ring and the oxygen atom’s lone pairs, which influence reactivity, solubility, and intermolecular interactions. This compound is of interest in organic synthesis and materials science, particularly in the development of ligands or intermediates for pharmaceuticals and agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Cyclopropoxy-2,4-diisopropylbenzene typically involves the alkylation of benzene derivatives. One common method is the Friedel-Crafts alkylation, where benzene is reacted with isopropyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The cyclopropoxy group can be introduced through a subsequent reaction involving cyclopropyl bromide and a suitable base .

Industrial Production Methods: Industrial production of this compound may involve continuous flow reactors to optimize reaction conditions and yield. The use of high-purity reagents and controlled reaction environments ensures the production of high-quality 1-Cyclopropoxy-2,4-diisopropylbenzene.

Chemical Reactions Analysis

Types of Reactions: 1-Cyclopropoxy-2,4-diisopropylbenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, converting the compound to its corresponding alcohols.

Substitution: Electrophilic aromatic substitution reactions, such as nitration and sulfonation, can occur under acidic conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Hydrogen gas (H2), palladium on carbon (Pd/C)

Substitution: Nitric acid (HNO3), sulfuric acid (H2SO4)

Major Products:

Oxidation: Ketones, carboxylic acids

Reduction: Alcohols

Substitution: Nitro compounds, sulfonic acids

Scientific Research Applications

1-Cyclopropoxy-2,4-diisopropylbenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of polymers, stabilizers, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Cyclopropoxy-2,4-diisopropylbenzene involves its interaction with specific molecular targets and pathways. The cyclopropoxy group can participate in ring-opening reactions, leading to the formation of reactive intermediates that interact with cellular components. The isopropyl groups may enhance the compound’s lipophilicity, facilitating its interaction with lipid membranes and proteins .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-Chloro-2,4-diisopropylbenzene (CAS 82146-18-7)

This compound replaces the cyclopropoxy group with a chlorine atom. Key physicochemical properties, calculated via Joback and Crippen methods, include:

Property	Value (1-Chloro-2,4-diisopropylbenzene)	Likely Trend for 1-Cyclopropoxy Analog
Boiling Point (Tboil)	287.5°C	Higher (cyclopropoxy’s bulkiness)
log10 Water Solubility	-5.38	Lower (increased hydrophobicity)
logPoct/wat	5.86	Similar or higher (polar oxygen vs. Cl)
Molar Volume (McVol)	231.6 cm³/mol	Larger (cyclopropane’s spatial demand)

Key Differences :

• Electron Effects : Chlorine is electron-withdrawing, while the cyclopropoxy group’s oxygen may donate electron density via resonance, altering reactivity in electrophilic substitutions.

1-(1-Ethynylcyclopropyl)-4-methoxybenzene

This compound features a methoxy group and an ethynylcyclopropyl substituent. While direct physicochemical data are unavailable, structural comparisons reveal:

• Substituent Polarity : The methoxy group is more polar than cyclopropoxy, increasing water solubility. However, the ethynyl group adds linear rigidity, contrasting with the cyclopropoxy’s strain-driven reactivity .
• Safety Profile : Like 1-cyclopropoxy-2,4-diisopropylbenzene, this compound lacks comprehensive toxicity data, underscoring the need for cautious handling in research settings .

Research Findings and Implications

Substituent Impact on Solubility : Chlorine’s electronegativity enhances polarity compared to cyclopropoxy, but the latter’s hydrophobic cyclopropane ring may further reduce water solubility.

Thermal Stability : The cyclopropoxy group’s strain could lower thermal stability relative to chlorine-substituted analogs, though experimental validation is needed.

Synthetic Utility : The cyclopropoxy moiety’s unique geometry may favor applications in asymmetric catalysis or as a directing group, contrasting with chlorine’s role as a leaving group.